6-(4-methoxyphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-amine hydrobromide

• IUPAC Name: 6-(4-methoxyphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-amine;hydrobromide
• InChI: InChI=1S/C12H13N3OS.BrH/c1-16-9-4-2-8(3-5-9)10-11(13)15-6-7-17-12(15)14-10;/h2-5H,6-7,13H2,1H3;1H
• InChI Key: REFXPGHLLAKVAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(N3CCSC3=N2)N.Br
• Molecular Formula: C12H14BrN3OS
• Molecular Weight: 328.23 g/mol

Description

6-(4-methoxyphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-amine hydrobromide, also known as MPTI hydrobromide, is a chemical compound that has gained attention in scientific research due to its potential as a drug candidate for various diseases.

Mechanism of Action

The mechanism of action of 6-(4-methoxyphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-amine hydrobromide hydrobromide is still being studied, but it is believed to involve the inhibition of certain enzymes and receptors in the body. In cancer research, 6-(4-methoxyphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-amine hydrobromide hydrobromide has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. In Alzheimer's disease research, 6-(4-methoxyphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-amine hydrobromide hydrobromide has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning. In depression research, 6-(4-methoxyphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-amine hydrobromide hydrobromide has been shown to increase the activity of tryptophan hydroxylase, an enzyme involved in the synthesis of serotonin, a neurotransmitter involved in mood regulation.
Biochemical and Physiological Effects
6-(4-methoxyphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-amine hydrobromide hydrobromide has been shown to have several biochemical and physiological effects. In cancer research, 6-(4-methoxyphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-amine hydrobromide hydrobromide has been shown to induce cell cycle arrest and apoptosis, leading to the death of cancer cells. In Alzheimer's disease research, 6-(4-methoxyphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-amine hydrobromide hydrobromide has been shown to improve cognitive function and reduce amyloid-beta accumulation in the brain. In depression research, 6-(4-methoxyphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-amine hydrobromide hydrobromide has been shown to increase serotonin levels and reduce depressive-like behavior in rats.

Advantages and Limitations for Lab Experiments

One advantage of 6-(4-methoxyphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-amine hydrobromide hydrobromide is its high potency and selectivity for certain enzymes and receptors, making it a promising drug candidate for various diseases. However, one limitation is its low solubility in aqueous solutions, which can make it difficult to administer in certain experiments. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of 6-(4-methoxyphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-amine hydrobromide hydrobromide.

Future Directions

There are several future directions for research on 6-(4-methoxyphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-amine hydrobromide hydrobromide. One direction is to further investigate its potential as a drug candidate for various diseases, including cancer, Alzheimer's disease, and depression. Another direction is to optimize its synthesis method for higher yield and purity. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of 6-(4-methoxyphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-amine hydrobromide hydrobromide.

Scientific Research Applications

6-(4-methoxyphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-amine hydrobromide hydrobromide has been studied for its potential as a drug candidate for various diseases, including cancer, Alzheimer's disease, and depression. In cancer research, 6-(4-methoxyphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-amine hydrobromide hydrobromide has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancer. In Alzheimer's disease research, 6-(4-methoxyphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-amine hydrobromide hydrobromide has been shown to improve cognitive function and reduce amyloid-beta accumulation in a mouse model. In depression research, 6-(4-methoxyphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-amine hydrobromide hydrobromide has been shown to increase serotonin levels and reduce depressive-like behavior in rats.